1-[1-(4-Methoxy-2,3-dimethyl-phenyl)-ethyl]-piperazine

• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol
• IUPAC Name: 1-[1-(4-methoxy-2,3-dimethylphenyl)ethyl]piperazine
• InChI: InChI=1S/C15H24N2O/c1-11-12(2)15(18-4)6-5-14(11)13(3)17-9-7-16-8-10-17/h5-6,13,16H,7-10H2,1-4H3
• InChI Key: QSPDFIZZXIFFJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)OC)C(C)N2CCNCC2

Description

1-[1-(4-Methoxy-2,3-dimethyl-phenyl)-ethyl]-piperazine is a useful research compound. Its molecular formula is C15H24N2O and its molecular weight is 248.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice chilled solution containing 4-[1-(4-methoxy-2,3-dimethyl-phenyl)-ethyl]-piperazine-1-carboxylic acid tert-butyl ester (0.4 g 1.38 mmol) and 10 ml dichloromethane, was added trifluoroacetic acid (2 ml) dropwise. The reaction was stirred at room temperature for 2 hours. The reaction was concentrated. The residue was purified by flash chromatography on silica gel eluted, with 10% MeOH(NH3)/dichloromethane. 1-[1-(4-Methoxy-2,3-dimethyl-phenyl)-ethyl]-piperazine was obtained as a yellow oil (0.16 g 47%). Analysis H1 NMR (400 MHz, CDCl3): 7.23 (1H, d), 6.69 (1H, d), 3.8 (3H, s), 3.55 (1H, q), 3.484 (2H, s), 2.838 (4H, m), 2.47 (2H, m), 2.38 (2H, m), 2.271 (3H, s), 2.167 (3H, s), 1.26 (3H, d). MS (LC-MS): Calculated for C15H24N2O 248.36, found 249.25 (M+).